Cas no 1052543-40-4 (1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride)

1-4-(Chloromethyl)phenyl-1H-pyrazole hydrochloride is a versatile chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its reactive chloromethyl group enables efficient functionalization, making it valuable for constructing complex molecular frameworks. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the development of pyrazole-based derivatives, which are key motifs in bioactive molecules. Its high purity and consistent quality ensure reliable performance in research and industrial applications. Suitable for use under controlled conditions, it serves as a critical building block in medicinal chemistry and material science. Proper safety protocols should be followed due to its reactive nature.

1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride structure

1052543-40-4 structure

Product Name:1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride

CAS No:1052543-40-4

MF:C₁₀H₁₀Cl₂N₂

MW:229.105800151825

MDL:MFCD07344337

CID:2166867

PubChem ID:16254143

Update Time:2025-06-08

1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-[4-(Chloromethyl)phenyl]pyrazole hydrochloride
- 1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride
- 1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride
- DB-238185
- SY031098
- DTXSID20585829
- 1-[4-(Chloromethyl)phenyl]-1H-pyrazole--hydrogen chloride (1/1)
- 1-[4-(Chloromethyl)phenyl]pyrazole HCl
- MFCD07344337
- 1-[4-(Chloromethyl)phenyl]pyrazoleHydrochloride
- AC2816
- CS-0234682
- EN300-14567
- 1-[4-(chloromethyl)phenyl]pyrazole;hydrochloride
- 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride
- 1-(4-(Chloromethyl)phenyl)-1H-pyrazolehydrochloride
- AKOS016009550
- 1052543-40-4
- Z104343042
- MDL： MFCD07344337
- Inchi： 1S/C10H9ClN2.ClH/c11-8-9-2-4-10(5-3-9)13-7-1-6-12-13;/h1-7H,8H2;1H
- InChI Key： RIQNXRNDFBPZOM-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=CC=1)N1C=CC=N1.Cl

Computed Properties

Exact Mass: 228.0221037Da
Monoisotopic Mass: 228.0221037Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8Å²

1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY031098-1g	1-[4-(Chloromethyl)phenyl]pyrazole Hydrochloride	1052543-40-4	≥95%	1g	¥8500.00	2024-07-09
Chemenu	CM485011-5g	1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride	1052543-40-4	95%	5g	$351	2022-06-14
Alichem	A049002366-5g	1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride	1052543-40-4	95%	5g	$400.00	2023-09-04
eNovation Chemicals LLC	D913290-1g	1-[4-(Chloromethyl)phenyl]pyrazole Hydrochloride	1052543-40-4	95%	1g	$990	2024-07-20
Enamine	EN300-14567-0.05g	1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride	1052543-40-4	95.0%	0.05g	$19.0	2025-02-21
Enamine	EN300-14567-0.1g	1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride	1052543-40-4	95.0%	0.1g	$19.0	2025-02-21
Enamine	EN300-14567-0.25g	1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride	1052543-40-4	95.0%	0.25g	$19.0	2025-02-21
Enamine	EN300-14567-0.5g	1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride	1052543-40-4	95.0%	0.5g	$25.0	2025-02-21
Enamine	EN300-14567-1.0g	1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride	1052543-40-4	95.0%	1.0g	$33.0	2025-02-21
Enamine	EN300-14567-2.5g	1-[4-(chloromethyl)phenyl]-1H-pyrazole hydrochloride	1052543-40-4	95.0%	2.5g	$51.0	2025-02-21

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Related Categories

Additional information on 1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride

1-4-(Chloromethyl)phenyl-1H-pyrazole Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1052543-40-4, commonly referred to as 1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

1H-pyrazole is a heterocyclic aromatic compound with two nitrogen atoms in its ring structure, making it a versatile scaffold for various chemical modifications. The substitution at the 4-position of the phenyl ring with a chloromethyl group introduces additional functional diversity, enhancing the compound's reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The hydrochloride salt form of this compound is often preferred for its stability and solubility properties, which are crucial for pharmacological testing and formulation.

The synthesis of 1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the chloromethyl group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models, particularly in oncology and neurodegenerative disorders.

From an analytical standpoint, modern spectroscopic techniques such as NMR, IR, and mass spectrometry have been utilized to confirm the structure and purity of 1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride. These methods provide critical insights into the compound's molecular integrity and functional groups.

Looking ahead, the exploration of pyrazole-based compounds continues to be a vibrant area of research. The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of novel derivatives with enhanced bioactivity and selectivity.

In conclusion, 1-4-(chloromethyl)phenyl-1H-pyrazole hydrochloride stands as a testament to the ingenuity of chemical synthesis and its potential contributions to advancing therapeutic interventions. As research progresses, this compound may unlock new avenues in drug discovery and related fields.